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Compound of Interest

Compound Name: (1R,2R)-2-PCCA hydrochloride

Cat. No.: B2571117

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of (1R,2R)-2-PCCA
hydrochloride, a potent and selective agonist for the orphan G protein-coupled receptor 88

(GPR88). This document details its mechanism of action, key experimental protocols, and its

application in neuroscience research, with a focus on its potential as a therapeutic agent for

central nervous system disorders.

Introduction to (1R,2R)-2-PCCA Hydrochloride
(1R,2R)-2-PCCA hydrochloride is a diastereomer of 2-PCCA and a small molecule agonist of

the GPR88 receptor.[1] GPR88 is predominantly expressed in the striatum, a key brain region

involved in motor control, reward, and cognition.[2] Due to its specific expression pattern and

its role in modulating dopaminergic and glutamatergic signaling, GPR88 has emerged as a

promising therapeutic target for various neurological and psychiatric disorders.[2][3] (1R,2R)-2-
PCCA hydrochloride serves as a critical pharmacological tool to investigate the physiological

and pathological functions of GPR88.
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While a detailed, step-by-step synthesis protocol for (1R,2R)-2-PCCA hydrochloride is not

publicly available, the synthesis of its analogs has been described in the literature.[4] The

general approach involves the synthesis of the cyclopropanecarboxylic acid moiety and

subsequent amide coupling with a substituted aniline derivative. The stereochemistry of the

cyclopropane ring is crucial for its activity.

Table 1: Chemical and Physical Properties of (1R,2R)-2-PCCA Hydrochloride

Property Value

Molecular Formula C₃₀H₃₉Cl₂N₃O

Molecular Weight 528.56 g/mol

Appearance White to light yellow solid

Solubility

Soluble in DMSO and water. For in vivo use,

formulations with co-solvents such as PEG300

and Tween-80 are often employed.[5]

Storage
Store at 4°C for short-term and -20°C or -80°C

for long-term storage.[5]

Mechanism of Action and Signaling Pathway
(1R,2R)-2-PCCA hydrochloride acts as a potent agonist at the GPR88 receptor. GPR88

couples to inhibitory G proteins of the Gαi/o family.[6] Upon agonist binding, GPR88 activation

leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic

adenosine monophosphate (cAMP) levels.[3][6] This reduction in cAMP modulates the activity

of downstream effectors such as Protein Kinase A (PKA), ultimately influencing neuronal

excitability.
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Preparation

Assay

Analysis

Culture GPR88-expressing cells

Seed cells into 384-well plate

Add compound to cells

Prepare serial dilutions of (1R,2R)-2-PCCA

Add Forskolin to stimulate cAMP

Incubate at room temperature

Measure intracellular cAMP levels

Calculate EC50
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Pre-Test

Test

Post-Test

Acclimate rats to housing and handling

Habituate rats to testing room

Administer (1R,2R)-2-PCCA or vehicle (i.p.)

Place rat in open field arena

Record locomotor activity

Analyze locomotor parameters

Compare dose groups to vehicle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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